2-{[4-allyl-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[5-(morpholin-4-ylmethyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H20N6O2S2/c1-2-4-21-12(10-20-5-7-23-8-6-20)18-19-15(21)25-11-13(22)17-14-16-3-9-24-14/h2-3,9H,1,4-8,10-11H2,(H,16,17,22)
• InChI Key: FDITYZDEYNANSL-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)CN3CCOCC3
• Molecular Formula: C15H20N6O2S2
• Molecular Weight: 380.5 g/mol

Description

The compound belongs to a class of chemicals with notable pharmacological activities, with a structure that includes a 1,2,4-triazole core, a thiazole ring, and a morpholine group. This chemical framework is of interest due to its potential antimicrobial properties and its relevance in the synthesis of various biologically active compounds.

Synthesis Analysis

The synthesis process of related compounds involves multi-step reactions, starting from specific organic acids transformed into esters, then to hydrazides, and further to the desired compound through the reaction with suitable reagents in the presence of catalysts like sodium hydride (NaH) and solvents such as N,N-dimethylformamide (DMF) (Gul et al., 2017). This process showcases the complexity and the need for precision in synthesizing such compounds.

Scientific Research Applications

Antimicrobial Applications

• Design and Synthesis for Antimicrobial Activity : Research on 1,2,4-triazole derivatives containing morpholine moiety, similar to the compound of interest, has indicated that these compounds possess good to moderate antimicrobial activities. Such studies underscore the potential of these derivatives in addressing microbial infections (Sahin et al., 2012).
• Synthesis and Evaluation Against Microbial Species : Another study on 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives highlighted their activity against selected microbial species, suggesting a potential route for the development of new antimicrobial agents (Gul et al., 2017).

Anti-inflammatory and Analgesic Applications

• Potential Anti-inflammatory and Anti-nociceptive Agents : A series of new substituted 1,2,4-triazoles were synthesized, demonstrating significant anti-inflammatory activity and superior anti-nociceptive activity. This suggests a promising avenue for the development of new pain relief and anti-inflammatory medications (Upmanyu et al., 2011).

Antitumor Applications

• Synthesis and Antitumor Assessment : Compounds incorporating a thiadiazole moiety, akin to the compound , have been evaluated against the cotton leafworm, Spodoptera littoralis, underscoring their potential in developing new insecticidal agents with antitumor applications (Fadda et al., 2017).
• Evaluation of Antimicrobial and Antitumor Activities : Research into linezolid-like molecules, which share structural similarities with the compound of interest, has demonstrated good antitubercular activities, suggesting a potential role in combating tuberculosis and other bacterial infections with implications for antitumor activity (Başoğlu et al., 2012).